molecular formula C9H7IN2O B8602667 3-(3-Iodophenyl)-5-methyl-1,2,4-oxadiazole

3-(3-Iodophenyl)-5-methyl-1,2,4-oxadiazole

Cat. No.: B8602667
M. Wt: 286.07 g/mol
InChI Key: RRONEQPFDFHRNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-Iodophenyl)-5-methyl-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C9H7IN2O and its molecular weight is 286.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7IN2O

Molecular Weight

286.07 g/mol

IUPAC Name

3-(3-iodophenyl)-5-methyl-1,2,4-oxadiazole

InChI

InChI=1S/C9H7IN2O/c1-6-11-9(12-13-6)7-3-2-4-8(10)5-7/h2-5H,1H3

InChI Key

RRONEQPFDFHRNM-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=NO1)C2=CC(=CC=C2)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

N′-Hydroxy-3-iodobenzamidine (1.80 g, 6.87 mmol) obtained in Step 1 was dissolved in pyridine (14 mL), and the mixture was stirred at room temperature for 1 hour after adding acetyl chloride (0.551 mL, 6.87 mmol). The mixture was cooled to room temperature after further stirring at 90° C. for 4 hours. After diluting the mixture with ethyl acetate, the organic layer was washed with 1 mol/L hydrochloric acid and saturated brine, and dried over anhydrous magnesium sulfate. The residue obtained upon concentration under reduced pressure was then purified by silica gel column chromatography to give 3-(3-iodophenyl)-5-methyl-1,2,4-oxadiazole (756 mg, 39%).
Name
N′-Hydroxy-3-iodobenzamidine
Quantity
1.8 g
Type
reactant
Reaction Step One
Quantity
14 mL
Type
solvent
Reaction Step One
Quantity
0.551 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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